Cas no 633327-50-1 (5-Fluoro-2-methyl-4-nitroaniline)

5-Fluoro-2-methyl-4-nitroaniline Properties

Names and Identifiers

• 5-Fluoro-2-methyl-4-nitroaniline
• 2-Amino-4-fluoro-5-nitrotoluene
• 5-fluoro-2-methyl-4-nitroBenzenamine
• 5-fluoro-2-methyl-4-nitro-phenylamine
• Benzenamine, 5-fluoro-2-methyl-4-nitro-
• RZRYLRYVZYEYNR-UHFFFAOYSA-N
• 5-fluoro-2-methyl-4-nitro-aniline
• FCH855232
• CM11469
• TRA0051332
• AS05378
• SY004627
• AX8070
• +Expand

• MDL： MFCD07368827
• InChIKey： RZRYLRYVZYEYNR-UHFFFAOYSA-N
• Inchi： 1S/C7H7FN2O2/c1-4-2-7(10(11)12)5(8)3-6(4)9/h2-3H,9H2,1H3
• SMILES： FC1C([H])=C(C(C([H])([H])[H])=C([H])C=1[N+](=O)[O-])N([H])[H]

Computed Properties

• Exact Mass: 170.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Heavy Atom Count: 12
• Complexity: 183
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8

Experimental Properties

• LogP: 2.72890
• PSA: 71.84000
• Flash Point: 162.1℃
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),

5-Fluoro-2-methyl-4-nitroaniline Security Information

5-Fluoro-2-methyl-4-nitroaniline Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds